Journal Name:Journal of Energy Storage
Journal ISSN:
IF:0
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Year of Origin:0
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Number of Articles Per Year:0
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OA or Not:Not
Journal of Energy Storage ( IF 0 ) Pub Date: 2023-02-28 , DOI:
10.1007/s10692-023-10379-w
Methods for predicting creep processes of sewing materials used for making devices for personal protection from external mechanical impact are examined.
Journal of Energy Storage ( IF 0 ) Pub Date: 2022-12-15 , DOI:
10.1007/s10692-022-10371-w
The work was devoted to import-substitution of foreign material based on polymer-modified plaster that is used in additive technologies, namely in Binder Jetting technology. Wood-based fibrous material was proposed for use. For this, granulometric analysis of particles obtained from crushing in a mill was performed. Fibrous materials based on beech, oak, larch, alder, and pine were prepared under identical crushing conditions. Pine particles had dimensions most like those of the imported polymer. Scanning electron microscopy of the various types of fibrous materials found that pine and larch particles deviated most from a round shape. Therefore, they would have a low bulk density, which would require more binder for 3D-printing. The fibrous material had a more complicated and developed shape that provided better binding of particles to each other, in contrast to smooth particles of polymer-modified gypsum. This could have a positive effect on the strength of items prepared using Binder Jetting technology.
Journal of Energy Storage ( IF 0 ) Pub Date: 2022-12-01 , DOI:
10.1007/s10692-022-10347-w
Methods of digital prediction of deformation modes of functioning of polymer fiber materials are reviewed. Such prediction is based on mathematical modeling of functional processes of any complexity ranging from simple relaxation and simple creep processes to complex deformation-recovery processes.
Journal of Energy Storage ( IF 0 ) Pub Date: 2023-05-25 , DOI:
10.1007/s10692-023-10402-0
Consideration of the issues of improving the accuracy of digital prediction of the deformation modes of operation of polymer textile materials, which are important both from the scientific and research side and from the practical side, allows deriving recommendations for the creation of new promising materials with specified functional properties. A method for optimizing mathematical simulation of the fundamental operation modes of polymer textile materials is also considered.
Journal of Energy Storage ( IF 0 ) Pub Date: 2023-03-08 , DOI:
10.1007/s10692-023-10386-x
The mechanical properties of composite material prepared by impregnation of oxyfluorinated nonwoven needlepunch cloth with a dispersion of polyurethane are studied. The volume did not change during curing of the adhesive oxyfluorinated fibrous filler. The optimal duration of the oxyfluorination of the cloth, use of which could produce a composite material with significantly increased stretching resistance with a relatively low degree of impregnation, was established. The oxyfluorinated filler had practically no effect on the strength of the composite material with a reduced relative elongation at break.
Journal of Energy Storage ( IF 0 ) Pub Date: 2023-03-06 , DOI:
10.1007/s10692-023-10392-z
The influence of the rotation speed of the forming cylinder and the conveyor belt velocity on the web height has been studied. The mathematical dependence of the corresponding tests has been determined.
Journal of Energy Storage ( IF 0 ) Pub Date: 2022-12-16 , DOI:
10.1007/s10692-022-10368-5
The most trustworthy study of mechanical properties and prediction of functional processes of polymeric textile materials are based on mathematical modeling of viscoelastic properties using the data of a simple experiment. The functional processes of polymeric materials can be described with different degrees reliability by mathematical modeling of their mechanical properties.
Journal of Energy Storage ( IF 0 ) Pub Date: 2023-03-08 , DOI:
10.1007/s10692-023-10383-0
The effectiveness of rendering fibrous materials non-wettable by liquids of various chemical natures using supercritical CO2 fluidics technology was analyzed. Poly-2-perfluoropentoxytetrafluoropropylacrylate was selected as the modifying compound. The effectiveness was evaluated by determining the surface free energy of the treated material and its antiadhesive properties (water- and oil-repellent). Also, the effect of this modification method on the strength characteristics of threads was examined.
Journal of Energy Storage ( IF 0 ) Pub Date: 2023-05-27 , DOI:
10.1007/s10692-023-10399-6
Approaches to solving the issue of crushing wastes of highly stiff and dense nonwovens, direction and technology of secondary material processing with production of high-demand products, and organization of the waste treatment process in combination with modern instrumentation are reviewed.
Journal of Energy Storage ( IF 0 ) Pub Date: 2022-12-15 , DOI:
10.1007/s10692-022-10373-8
The objective of this research was to optimize the process of producing nonwoven fabrics for shoe industry with good hygienic and deformation and strength properties. The task of the research was to study the influence of various types of fibrous raw materials, the content of hydrophilic fibres in the mixture and other technological parameters on the properties of nonwoven thermally bonded materials. Various fibres mixtures have been produced, deformation and strength and functional properties of nonwoven thermally bonded fabrics have been studied, optimal conditions for the production of nonwoven materials for the shoe industry have been experimentally established, mathematical dependencies of the operational properties of nonwoven shoe materials on the technological parameters of production have been determined. It has been established that depending on the material purpose and the requirements put to it, the optimal technological parameters for the production of nonwoven shoe materials are selected for the particular case in order to achieve the best quality indicators of products.
Supplementary Information
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